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Compound Name: 2-Bromobenzenesulfonyl chloride

Cat. No.: B144033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromobenzenesulfonyl chloride is a pivotal chemical intermediate in organic synthesis,

particularly valued in the fields of medicinal chemistry and drug development. Its utility stems

from the reactive sulfonyl chloride group, which readily undergoes nucleophilic substitution with

a variety of nucleophiles, including amines, alcohols, and phenols. This reactivity allows for the

facile introduction of the 2-bromobenzenesulfonyl moiety into diverse molecular scaffolds,

leading to the synthesis of a wide array of sulfonamides and sulfonate esters. This guide

provides a comprehensive overview of 2-Bromobenzenesulfonyl chloride, including its

chemical and physical properties, detailed experimental protocols for its synthesis and key

reactions, and its role as a building block in the creation of molecules with potential biological

activity.

Chemical and Physical Properties
2-Bromobenzenesulfonyl chloride, with the CAS number 2905-25-1, is a solid at room

temperature.[1][2] It is crucial to handle this compound with appropriate safety precautions due

to its corrosive nature.[2]
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The key physical and chemical properties of 2-Bromobenzenesulfonyl chloride are

summarized in the table below for easy reference and comparison.

Property Value Source(s)

CAS Number 2905-25-1 [1][2]

Molecular Formula C₆H₄BrClO₂S [1]

Molecular Weight 255.52 g/mol [1][2]

Appearance
White to light yellow crystalline

solid
[2]

Melting Point 49-52 °C [1][2]

Boiling Point 98-100 °C at 0.5 mmHg

Density No data available

Solubility Reacts with water

InChI Key
VFPWGZNNRSQPBT-

UHFFFAOYSA-N
[2]

SMILES
C1=CC=C(C(=C1)Br)S(=O)

(=O)Cl

Safety Information
2-Bromobenzenesulfonyl chloride is classified as a corrosive substance that causes severe

skin burns and eye damage.[2] Appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat, should be worn at all times when handling this

chemical. All manipulations should be performed in a well-ventilated fume hood.

Hazard Statement GHS Pictogram

H314: Causes severe skin burns and eye

damage
GHS05 (Corrosion)
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Synthesis of 2-Bromobenzenesulfonyl Chloride
The synthesis of 2-Bromobenzenesulfonyl chloride can be achieved through a multi-step

process starting from 2-bromoaniline. The general workflow involves diazotization of the

aniline, followed by a sulfonyl chlorination reaction.

Starting Material

Step 1: Diazotization Intermediate

Step 2: Sulfonyl Chlorination Final Product

2-Bromoaniline

Diazotization Diazonium SaltNaNO₂, HCl, H₂O
-5 to 0 °C

Sulfonyl Chlorination 2-Bromobenzenesulfonyl chlorideSO₂, CuCl₂

Click to download full resolution via product page

Synthesis of 2-Bromobenzenesulfonyl chloride from 2-bromoaniline.

Experimental Protocol: Synthesis from 2-Bromoaniline
This protocol is a representative procedure for the synthesis of 2-bromobenzenesulfonyl
chloride.

Materials:

2-Bromoaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)
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Sulfur Dioxide (SO₂)

Copper(II) Chloride (CuCl₂)

Ice

Water

Procedure:

Diazotization:

1. Suspend 2-bromoaniline in a mixture of concentrated HCl and water.

2. Cool the suspension to -5 to 0 °C in an ice-salt bath.

3. Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the

temperature below 5 °C.

4. Stir the mixture for an additional 30 minutes at this temperature to ensure complete

formation of the diazonium salt.

Sulfonyl Chlorination:

1. In a separate flask, prepare a solution of copper(II) chloride in a suitable solvent and

saturate it with sulfur dioxide gas.

2. Slowly add the cold diazonium salt solution to the SO₂/CuCl₂ solution with vigorous

stirring. Nitrogen gas will evolve.

3. Continue stirring for 1-2 hours at room temperature.

4. Extract the product with a suitable organic solvent (e.g., dichloromethane or ether).

5. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

6. Remove the solvent under reduced pressure to yield crude 2-bromobenzenesulfonyl
chloride.
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7. The crude product can be purified by recrystallization or distillation under reduced

pressure.

Key Reactions and Applications
2-Bromobenzenesulfonyl chloride is a versatile reagent for the synthesis of various organic

compounds, primarily sulfonamides and sulfonate esters. These derivatives are of significant

interest in medicinal chemistry due to their wide range of biological activities.

Synthesis of Sulfonamides
The reaction of 2-bromobenzenesulfonyl chloride with primary or secondary amines in the

presence of a base yields the corresponding sulfonamides.

Reactants

Reaction Product

2-Bromobenzenesulfonyl
chloride

Sulfonylation

Primary or Secondary
Amine (R-NH₂ or R₂NH)

2-Bromobenzenesulfonamide
Derivative

Base (e.g., Pyridine, Triethylamine)
Inert Solvent (e.g., CH₂Cl₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b144033?utm_src=pdf-body
https://www.benchchem.com/product/b144033?utm_src=pdf-body
https://www.benchchem.com/product/b144033?utm_src=pdf-body-img
https://www.benchchem.com/product/b144033?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-Bromobenzenesulfonyl chloride | C6H4BrClO2S | CID 520403 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. scientificlabs.co.uk [scientificlabs.co.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Bromobenzenesulfonyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144033#2-bromobenzenesulfonyl-chloride-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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